N-(2,4-dichlorophenyl)-N'-[5-(2-iodophenyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[5-(2-iodophenyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C15H9Cl2IN4OS/c16-8-5-6-12(10(17)7-8)19-14(23)20-15-22-21-13(24-15)9-3-1-2-4-11(9)18/h1-7H,(H2,19,20,22,23)
• InChI Key: UEKOCSQZXZXZHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl)I
• Molecular Formula: C15H9Cl2IN4OS
• Molecular Weight: 491.1 g/mol

Description

Synthesis Analysis

The synthesis of thiadiazole derivatives typically involves reactions between acylazides and amino-thiadiazoles or isocyanates with amino-thiadiazoles, resulting in various substituted phenyl ureas. These processes often yield compounds with potential as plant growth regulators or possessing fungicidal activities (Song Xin-jian et al., 2006; Xin-jian Song et al., 2008).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives is often characterized using X-ray crystallography, NMR, MS, and IR techniques. These compounds typically exhibit planar configurations due to intramolecular hydrogen bonding, with molecules linked by intermolecular hydrogen bonds and π-π stacking interactions, suggesting strong structural stability and potential interaction with biological molecules (Li-Qiao Shi, 2011).

Chemical Reactions and Properties

Thiadiazole derivatives engage in various chemical reactions, with their functionality allowing for interactions such as hydrogen bonding and π-π stacking. These interactions contribute to their biological activity, including fungicidal and plant-growth regulating effects, by affecting molecular targets within organisms or plants (Tan Xiao-hong, 2006).